Cas no 613-33-2 (4,4'-Bitoluene)

• Product Name: 4,4'-Bitoluene
• CAS No: 613-33-2
• MF: C₁₄H₁₄
• MW: 182.260963916779
• MDL: MFCD00008545
• CID: 38891
• PubChem ID: 24893463
• Update Time: 2025-06-08

4,4'-Bitoluene Chemical and Physical Properties

Names and Identifiers

• 4,4'-Dimethylbiphenyl
• p,p-Bitoluene
• Dimethylbiphenyl
• 4,4-Dimethyldiphenyl
• 4,4'-dimethyl-1,1'-biphenyl
• p,p'-Bitoluene
• 4,4′-Dimethylbiphenyl
• 4,4'-Dimethylbiphenyl Solution
• 4,4`-Dimethyldiphenyl
• 4,4'-BITOLUENE
• 4,4'-BITOLYL
• 4,4-Dimethylbiphenyl1000µg
• 4,4'-Ditolyl
• Bi-p-tolyl
• Di-p-tolyl
• P,P'-BITOLYL
• p,p'-Ditolyl
• p-Tol-Tol-p
• 4,4'-Dimethyldiphenyl
• 1,1'-Biphenyl, 4,4'-dimethyl-
• 1-Methyl-4-(4'-methylphenyl)benzene
• 4,4'-Dimethyl biphenyl
• 1-methyl-4-(4-methylphenyl)benzene
• 5J314QOJ2V
• RZTDESRVPFKCBH-UHFFFAOYSA-N
• AK208904
• 4,4'-Dimethyl-biphenyl
• P-tolyltoluene
• NSC90464
• 4,4'-Bitoluene

• MDL： MFCD00008545
• Inchi： 1S/C14H14/c1-11-3-7-13(8-4-11)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• InChI Key： RZTDESRVPFKCBH-UHFFFAOYSA-N
• SMILES： C1(C=CC(C)=CC=1)C1C=CC(C)=CC=1
• BRN： 1856053

Computed Properties

• Exact Mass: 182.11000
• Monoisotopic Mass: 182.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystals
• Density: 0.9170
• Melting Point: 120.0 to 124.0 deg-C
• Boiling Point: 295 °C(lit.)
• Flash Point: 295℃
• Refractive Index: 1.5811 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 3.97040
• Sensitiveness: Sensitive to humidity

4,4'-Bitoluene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S24/25
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4,4'-Bitoluene

Comprehensive Overview of 4,4'-Bitoluene (CAS No. 613-33-2): Properties, Applications, and Industry Insights

4,4'-Bitoluene (CAS No. 613-33-2), also known as 4,4'-dimethylbiphenyl, is a versatile organic compound widely utilized in industrial and research applications. This aromatic hydrocarbon features two toluene units linked at the para-positions, offering unique chemical stability and reactivity. With the growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and material science, 4,4'-Bitoluene has garnered significant attention for its role as a building block in synthetic chemistry.

The compound's molecular structure (C₁₄H₁₄) and crystalline solid form at room temperature make it particularly valuable for high-temperature reactions and polymer synthesis. Recent studies highlight its potential in OLED materials and liquid crystal displays (LCDs), aligning with the global push for advanced display technologies. Researchers frequently search for "4,4'-Bitoluene solubility" or "CAS 613-33-2 synthesis methods," reflecting its technical relevance.

Environmental and regulatory trends have spurred interest in sustainable alternatives to traditional solvents. While 4,4'-Bitoluene itself isn't classified as hazardous under major regulatory frameworks, its derivatives are being explored for green chemistry applications. Industry reports indicate rising queries about "biodegradable aromatic compounds" and "eco-friendly biphenyl derivatives," positioning this compound as a subject of innovation.

From a commercial perspective, 4,4'-Bitoluene serves as a precursor for specialty dyes, UV stabilizers, and pharmaceutical intermediates. Its thermal stability (melting point ~125°C) makes it suitable for high-performance coatings, a sector experiencing 8% annual growth according to market analyses. Manufacturers often inquire about "CAS 613-33-2 suppliers" and "4,4'-Bitoluene purity standards," emphasizing its industrial importance.

Analytical characterization of 613-33-2 typically involves GC-MS, HPLC, and NMR spectroscopy, with purity grades ranging from 95% to 99.9% for different applications. The compound's UV absorption properties (λ_max ~260 nm) contribute to its utility in photocatalysis research, another trending topic in material science forums.

Emerging applications in energy storage systems have brought new attention to 4,4'-dimethylbiphenyl derivatives. Battery technology developers are investigating its oxidized forms for redox flow batteries, responding to searches for "organic electrode materials 2024." This aligns with the broader industry shift toward renewable energy storage solutions.

Quality control protocols for CAS No. 613-33-2 emphasize the importance of isomeric purity, as the presence of 3,4'- or 2,4'- isomers can significantly impact performance in electronic applications. Recent patents describe novel crystallization techniques to achieve >99.5% isomeric purity, addressing frequent queries about "separating bitoluene isomers."

The global market for 4,4'-Bitoluene is projected to grow at 5.2% CAGR through 2028, driven by demand from Asia-Pacific electronics manufacturers. Supply chain discussions often focus on "bulk 4,4'-Bitoluene distributors" and "custom synthesis services," reflecting the compound's transition from laboratory-scale to industrial-scale applications.

From a safety standpoint, standard handling procedures for 613-33-2 recommend ventilated enclosures and PPE during processing, though its low acute toxicity profile makes it preferable to many alternative aromatic compounds. This characteristic contributes to its inclusion in safer solvent lists for certain applications.

Ongoing research explores catalytic hydrogenation of 4,4'-Bitoluene to produce cyclohexane derivatives for fragrance and polymer applications. Such developments respond to industry searches for "hydrogenation of aromatic rings" and "sustainable fragrance ingredients," demonstrating the compound's evolving utility across sectors.